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Compound of Interest

Compound Name: Sodium Formate

Cat. No.: B104965 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the proper use and disposal of sodium formate,

ensuring a secure research environment.

Core Safety and Handling Information

Sodium formate is a white, hygroscopic crystalline powder.[1][2][3] While not classified as a

hazardous substance under some regulations, it can cause skin and eye irritation.[4][5]

Inhalation of dust may also lead to respiratory tract irritation. Therefore, adherence to proper

safety protocols is crucial.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment when handling

sodium formate.
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PPE Category Item Specifications

Eye Protection Safety goggles or face shield
Should be worn to prevent eye

irritation from dust particles.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene rubber

gloves are recommended.

Respiratory Protection Dust mask or respirator

Use in dusty environments or

when handling large quantities

to avoid inhalation. A NIOSH-

certified dust and mist

respirator may be

recommended where exposure

through inhalation is possible.

Body Protection Lab coat or protective apron

Wear suitable protective

clothing to prevent skin

contact.

Occupational Exposure Limits
Jurisdiction Exposure Limit

Ontario/Alberta/British Columbia TWA: 10 mg/m³ (total dust)

Ontario/Alberta/British Columbia TWA: 3 mg/m³ (respirable fraction)

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood or local exhaust ventilation

is recommended to minimize dust inhalation.

Ensure that emergency eyewash stations and safety showers are readily accessible in the

immediate vicinity of any potential exposure.
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2. Handling:

Avoid generating dust when handling sodium formate.

Use tools and utensils to handle the powder and avoid direct skin contact.

Keep the substance away from strong acids and oxidizing agents to prevent hazardous

reactions.

3. Storage:

Store sodium formate in a cool, dry, and well-ventilated area, away from direct sunlight and

heat sources.

Keep containers tightly sealed to prevent moisture absorption, as the product is hygroscopic.

Store away from incompatible materials such as strong oxidizers and acids.

4. Spill Management:

Small Spills: Vacuum or sweep up the material and place it in a suitable, labeled container

for disposal.

Large Spills: Cover the powder spill with a plastic sheet or tarp to minimize spreading. Then,

sweep it up into a disposal container.

In case of a spill, contain it and clean it up using appropriate absorbent materials. Prevent

the substance from entering waterways, soil, or drains.

Disposal Plan: A Three-Tiered Approach
The disposal of sodium formate waste must be conducted in accordance with local, state, and

federal regulations.

1. Recycling:

If the sodium formate is contaminated but still has usable properties, recycling may be an

option through specialized facilities that can purify and reuse it.
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2. Incineration:

Incineration can be used to convert sodium formate into carbon dioxide and water at high

temperatures.

This process must be carried out in a controlled environment using an incinerator designed

for hazardous chemicals and in compliance with local regulations.

3. Landfill Disposal:

As a last resort, landfill disposal may be an option.

The sodium formate must be properly packaged in a sealed and clearly labeled container to

prevent leakage.

Only use landfills that are permitted to handle this type of chemical waste. Contact your local

waste management authority for a list of approved landfills.

Visualizing the Workflow
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of sodium formate.
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Handling Protocol

Disposal Protocol

Start: Handling Sodium Formate

Preparation:
- Well-ventilated area

- Eyewash station ready

Wear Appropriate PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Dust Mask/Respirator

- Lab Coat

Handling:
- Avoid dust generation
- Avoid direct contact

- Keep away from incompatibles

Spill Occurs?

Storage:
- Cool, dry, well-ventilated
- Tightly sealed container

End of Handling Task

No
Spill Cleanup:

- Small: Sweep into container
- Large: Cover and sweep

Yes

Ready for Disposal

Check Local Regulations

Recycling Possible?

Recycle via
Specialized Facility

Yes

Incineration an Option?

No

Disposal Complete

Incinerate in
Approved Facility

Yes

Landfill as
Last Resort

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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